Cas no 1805892-90-3 (1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805892-90-3
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4979174
• Update Time: 2025-05-20

1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3/c11-5-7(16)4-6-2-1-3-8(10(12,13)14)9(6)15(17)18/h1-3H,4-5H2
• InChI Key： AOWPORZFJVLISM-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)(F)F)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one (CAS 1805892-90-3): A Versatile Building Block in Organic Synthesis

1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one (CAS 1805892-90-3) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This brominated aromatic ketone derivative features a unique combination of functional groups, including a nitro group, trifluoromethyl group, and bromo substituent, making it an exceptionally valuable intermediate in modern synthetic chemistry.

The compound's molecular structure offers multiple reactive sites that enable diverse chemical transformations. The α-bromoketone moiety is particularly noteworthy, as it serves as an excellent electrophile in nucleophilic substitution reactions. Researchers are increasingly exploring 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one for its potential in creating novel heterocyclic compounds, which are crucial in drug discovery programs targeting various therapeutic areas.

Recent trends in medicinal chemistry have highlighted the importance of trifluoromethyl-containing compounds, as the CF3 group often enhances metabolic stability and bioavailability of drug candidates. The presence of both nitro and trifluoromethyl groups in this molecule makes it particularly interesting for researchers developing PET radiotracers and other diagnostic agents, addressing current demands in precision medicine.

In material science applications, CAS 1805892-90-3 has shown promise as a precursor for advanced organic electronic materials. The electron-withdrawing nature of its substituents makes it suitable for developing n-type organic semiconductors, a rapidly growing field driven by the need for flexible electronics and sustainable energy solutions. This aligns perfectly with today's focus on green chemistry and renewable energy technologies.

The synthetic utility of 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one extends to catalysis research, where it serves as a valuable scaffold for designing novel ligands. Its structural features allow for fine-tuning of metal coordination environments, addressing current challenges in asymmetric synthesis and C-H activation chemistry. These applications respond to the pharmaceutical industry's need for more efficient and selective synthetic methodologies.

From a commercial perspective, the demand for multi-functionalized aromatic building blocks like CAS 1805892-90-3 continues to grow. Suppliers are noting increased interest from contract research organizations and academic institutions working on fragment-based drug discovery. The compound's versatility makes it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential.

Quality control of 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These rigorous quality standards ensure reproducibility in research applications, addressing a critical need in modern synthetic chemistry where compound purity directly impacts reaction outcomes and biological activity.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage temperatures between 2-8°C. Proper handling procedures are particularly important given the compound's α-bromoketone functionality, following general laboratory safety protocols for reactive intermediates.

The future research potential of CAS 1805892-90-3 appears promising, with possible applications emerging in covalent inhibitor development and targeted protein degradation. These cutting-edge therapeutic modalities represent some of the most exciting frontiers in drug discovery today, making this compound an increasingly important tool for medicinal chemists.

For researchers considering 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one for their projects, it's worth noting that several synthetic routes exist for its preparation. The most common methods involve bromination of the corresponding propan-2-one precursor or through multi-step sequences starting from commercially available 2-nitro-3-(trifluoromethyl)benzaldehyde derivatives.

In conclusion, 1-Bromo-3-(2-nitro-3-(trifluoromethyl)phenyl)propan-2-one (CAS 1805892-90-3) represents a sophisticated synthetic building block with wide-ranging applications in pharmaceutical research, material science, and catalysis. Its unique combination of functional groups offers researchers multiple avenues for molecular design, positioning it as a valuable asset in addressing current challenges across multiple scientific disciplines.